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Introduction

Florfenicol is a broad-spectrum synthetic antibiotic extensively used in veterinary medicine to
treat and control bacterial infections in livestock and aquaculture.[1][2] Monitoring its residue
levels in animal-derived food products is crucial for ensuring consumer safety and adhering to
regulatory standards.[1] The European Union has set maximum residue limits (MRLS) for the
sum of florfenicol and its metabolite, florfenicol amine, in various poultry tissues, including
muscle, skin and fat, kidney, and liver.[3] This document provides detailed protocols for the
extraction of florfenicol and its primary metabolite, florfenicol amine, from animal tissues using
various established methods, including Liquid-Liquid Extraction (LLE), Solid-Phase Extraction
(SPE), and QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Quantitative Data Summary

The efficiency of florfenicol extraction is influenced by the chosen method and the tissue matrix.
The following tables summarize key quantitative data from various studies, providing a
comparative overview of recovery rates, limit of detection (LOD), and limit of quantification

(LOQ).

Table 1: Recovery Rates of Florfenicol and Florfenicol Amine (%)
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. . Florfenicol
) Extraction Florfenicol .
Tissue Amine Reference
Method Recovery (%)
Recovery (%)
Solid-Supported
Bovine Muscle Liquid Extraction 93 - 104 93-104 [41[5]
& SPE
Solid-Supported
Bovine Liver Liquid Extraction 93 -104 93-104 [41[5]
& SPE
Solid-Supported
Eel Muscle Liquid Extraction 93 - 104 93-104 [41[5]
& SPE
] Subcritical Water
Poultry Tissue ) 86.8 - 101.5 86.8 - 101.5 [6]
Extraction
Broiler Chicken o ]
Liquid Extraction ~ 88.91 - 115.83 88.91-115.83 [3]
Claws
Broiler Chicken o )
Liquid Extraction  87.08 - 104.66 - [3]
Muscle
Broiler Chicken o ]
] Liquid Extraction  95.35-112.83 - [3]
Liver
_ Liquid
Fish Muscle 99 - 107 94 - 100 [7]
Chromatography
Tilapia Muscle QUEChERS 70-79 62 - 69 [8]
Various Animal QUEChERS LC-
64.26 - 116.51 74.70 - 107.36 [9]

Tissues

MS/MS

Table 2: Limits of Detection (LOD) and Quantification (LOQ) of Florfenicol and Florfenicol
Amine
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Analyte Tissue Method LOD LOQ Reference
Subcritical
] Poultry 0.03-0.5 0.1-2.0
Florfenicol ] Water [6]
Tissue ] ug/kg ug/kg
Extraction
i Subcritical
Florfenicol Poultry 0.03-0.5 0.1-2.0
] ] Water [6]
Amine Tissue ) ua/kg ua/kg
Extraction
Broiler 25.2 pg/kg
) Chicken (Muscle),
Florfenicol LC-MS/MS 20 pa/kg [3]
Muscle & 22.1 pg/kg
Liver (Liver)
Broiler 25.4 pg/kg
Florfenicol Chicken (Muscle),
] LC-MS/MS 20 pg/kg [3]
Amine Muscle & 22.6 pg/kg
Liver (Liver)
Florfenicol Fish Muscle HPLC-UV - 0.044 pgl/g [10]
) Tilapia
Florfenicol QUEChERS 0.0625 pg/g 0.125 pg/g [8]
Muscle
Florfenicol Tilapia
] QUEChERS 0.125 ug/g 0.25 ug/g [8]
Amine Muscle
Various
_ _ QUEChERS 0.005-3.1 0.02-10.4
Florfenicol Animal [9]
] LC-MS/MS pa/kg pa/kg
Tissues
) Various
Florfenicol ) QUEChERS 0.005-3.1 0.02-10.4
. Animal [°]
Amine ] LC-MS/MS pg/kg ug/kg
Tissues
European
Florfenicol Seabass HPLC 0.03 pg/g 0.05 pg/g [11]
Muscle
Florfenicol European HPLC 0.03 ug/g 0.05 ug/g [11]
Amine Seabass
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Muscle

Experimental Protocols

Herein, we provide detailed methodologies for three common florfenicol extraction techniques
from animal tissues.

Protocol 1: Liquid-Liquid Extraction (LLE) for Chicken
Tissues

This protocol is adapted from a method for the extraction of florfenicol and florfenicol amine
from broiler chicken claws, muscle, and liver.[3]

1. Sample Preparation:
e Weigh 2 £ 0.02 g of homogenized tissue into a 50 mL polypropylene tube.

 Fortify with an internal standard, such as chloramphenicol-d5 (CAF-d5), at a concentration of
40 ng/qg.[3]

2. Extraction:
o Add HPLC-grade water and acetone to the sample.

o Use dichloromethane for the clean-up stage.[3] For muscle tissue, use 5 mL of water and 5
mL of dichloromethane.[3]

o Agitate the mixture and centrifuge to separate the layers.
3. Clean-up:

e The reconstituted sample should be mixed with 1 mL of hexane, agitated for 5 minutes, and
centrifuged again for 5 minutes at 4000x g.[3]

e Recover 700 pL of the sample, transfer it to an Eppendorf tube, and centrifuge for 10
minutes at 17,000x% g.[3]
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4. Final Preparation:

« Filter the sample through a 0.22-um PVDF membrane filter and transfer to a glass vial for
analysis.[3]

5. Instrumental Analysis:

* Analyze the extracted sample using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.proquest.com/openview/df60d5e47d97d699d0295c19c7ba24bb/1?pq-origsite=gscholar&cbl=2044295
https://www.proquest.com/openview/df60d5e47d97d699d0295c19c7ba24bb/1?pq-origsite=gscholar&cbl=2044295
https://pmc.ncbi.nlm.nih.gov/articles/PMC10239301/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10239301/
https://www.mdpi.com/1420-3049/23/9/2211
https://www.researchgate.net/figure/Recovery-of-florfenicol-amine-from-catfish-muscle-tissue-a-Mean-recovery-RSD_tbl1_10668393
https://pubmed.ncbi.nlm.nih.gov/30710867/
https://pubmed.ncbi.nlm.nih.gov/30710867/
https://pubmed.ncbi.nlm.nih.gov/30710867/
https://pubmed.ncbi.nlm.nih.gov/26433266/
https://pubmed.ncbi.nlm.nih.gov/26433266/
https://pubmed.ncbi.nlm.nih.gov/26433266/
https://www.researchgate.net/publication/10668393_Determination_of_florfenicol_amine_in_channel_catfish_muscle_by_liquid_chromatography
https://www.researchgate.net/publication/335807921_Extraction_Strategies_for_Simultaneous_Determination_of_Florfenicol_and_Florfenicol_Amine_in_Tilapia_Oreochromis_niloticus_Muscle_Quantification_by_LC-MSMS
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2021.812803/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2021.812803/full
https://www.frontiersin.org/journals/nutrition/articles/10.3389/fnut.2021.812803/full
https://www.researchgate.net/publication/306074618_Qualitative_and_Quantitative_Drug_residue_analyses_Florfenicol_in_white-tailed_deer_Odocoileus_virginianus_and_supermarket_meat_by_liquid_chromatography_tandem-mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC8136953/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8136953/
https://www.benchchem.com/product/b15145415#protocol-for-florfenicol-extraction-from-animal-tissue
https://www.benchchem.com/product/b15145415#protocol-for-florfenicol-extraction-from-animal-tissue
https://www.benchchem.com/product/b15145415#protocol-for-florfenicol-extraction-from-animal-tissue
https://www.benchchem.com/product/b15145415#protocol-for-florfenicol-extraction-from-animal-tissue
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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